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Compound of Interest

Compound Name: 1-Butylpiperidine-2-carboxylic acid
CAS No.: 856838-98-7
Cat. No.: B1340891
. J

As scientists and researchers, we operate on the frontier of knowledge, often working with
novel or sparsely documented chemical entities. 1-Butylpiperidine-2-carboxylic acid is one
such compound. While it holds potential in various research and development applications, it
lacks a comprehensive, publicly available Safety Data Sheet (SDS). This guide is constructed
to address this critical information gap. It is not a replacement for a manufacturer-supplied SDS
but rather a technical whitepaper designed to empower the researcher. By synthesizing data
from the parent heterocycle, piperidine, and structurally related analogues, we will construct a
robust safety framework. The core principle of this guide is precautionary: in the absence of
specific data, we must assume a higher level of hazard and implement controls to match. This
document will explain the causality behind each recommendation, enabling you to build a self-
validating system of safety for your laboratory.

Hazard Identification: A Synthesis of Structural
Analogue Data

The toxicological and safety profile of 1-Butylpiperidine-2-carboxylic acid has not been
thoroughly investigated.[1] Therefore, a risk assessment must be built by evaluating its core
structure and the functional groups attached.

e The Piperidine Core: The foundational structure is piperidine, a compound with a well-
documented and severe hazard profile. Piperidine is classified as a highly flammable liquid
that is fatal if inhaled, toxic in contact with skin, and causes severe skin burns and eye
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damage.[2] It is corrosive and can cause serious systemic effects.[3] This severe toxicity
forms the conservative baseline for our safety protocols.

o N-Butyl and C2-Carboxylic Acid Groups: The addition of an N-butyl group and a C2-
carboxylic acid moiety will alter the physicochemical and toxicological properties. While
these specific modifications lack data, we can look to other substituted piperidines for insight.
For instance, N-BOC-protected piperidine carboxylic acids are generally classified as
causing skin, eye, and respiratory irritation.[4][5][6] This suggests that while substitution can
moderate the extreme toxicity of the parent piperidine, significant hazards likely remain.

Given this information, it is prudent to handle 1-Butylpiperidine-2-carboxylic acid as a
substance with the potential for high toxicity, corrosivity, and skin/eye irritation until empirical
data proves otherwise.

Table 1: Inferred Hazard Classification for 1-

Butylpiperidine-2-carboxylic acid

Hazard Class GHS Category (Inferred) Basis for Classification

Based on the high dermal
Acute Toxicity, Dermal Category 3 (Toxic) toxicity of the piperidine core.

[7](8]

Based on the high inhalation

Acute Toxicity, Inhalation Category 1-3 (Fatal/Toxic) toxicity of the piperidine core.

[2]7]

Piperidine is highly corrosive;
) ) o Category 1B/2 o o
Skin Corrosion/Irritation ] ] other derivatives are irritants.
(Corrosive/lrritant)
[3]1416]

Piperidine causes severe eye

Serious Eye Damage/Irritation Category 1 (Damage)
damage.[3][9]

B o Category 3 (Respiratory A common feature of related
Specific Target Organ Toxicity o o o
Irritation) piperidine derivatives.[1][4][6]

Risk Assessment and Control Workflow
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A systematic approach is required when handling compounds with incomplete safety data. The
following workflow illustrates the decision-making process for establishing appropriate safety
controls.
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Risk Assessment

Identify Compound:
1-Butylpiperidine-2-carboxylic acid

(Search for Specific SDS/MSDS)

Data Gap Identified:
No specific SDS found

EAnalyze Structural Analogues)

'

Baseline: Piperidine Core Modifiers: N-Alkyl, C-Carboxylic Acid
(Highly Toxic, Corrosive)

(Likely Irritant)

Synthesize Potential Hazards:
Assume High Toxicity & Corrosivity

Select Engineering Controls

(Mandate Certified Chemical Fume HoocD

Control Implementation

Select Personal Protective Equipment (PPE)

Develop Emergency Protocols

(Specify Comprehensive PPE Ensemble)

Ezstablish Spill, Exposure & Waste Procedures)

Click to download full resolution via product page

Caption: Risk assessment and control workflow for compounds with limited safety data.
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Engineering Controls and Personal Protective

Equipment (PPE)

Based on the potential for severe respiratory and dermal toxicity, stringent exposure controls

are mandatory.

Primary Engineering Control: All handling of 1-Butylpiperidine-2-carboxylic acid, including

weighing, transferring, and preparing solutions, must be conducted inside a certified chemical
fume hood.[7] The fume hood provides the primary barrier, protecting the user from inhaling

potentially fatal or toxic vapors, aerosols, or dust.

Personal Protective Equipment (PPE): A comprehensive PPE ensemble is required to prevent

skin and eye contact.[3]

ble 2: ired | L

Body Part Protection Rationale and Standard
Protects against dermal
Nitrile or Neoprene Gloves absorption, which is a key risk
Hands (Double-gloving from the piperidine core.[7]
recommended) Change gloves immediately if
contaminated.
Provides protection against
] splashes that could cause
Chemical Splash Goggles and
Eyes/Face ) severe eye damage.[9]
a full-face shield
Goggles must be worn under
the face shield.
Protects skin from accidental
Body Chemical-resistant Lab Coat contact. Ensure it is fully

buttoned.

Respiratory

(If fume hood fails or for spill

cleanup)

A NIOSH-approved respirator
with cartridges for organic
vapors/acid gases (e.g., ABEK-

P2) may be necessary.[1]
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Standard Operating Procedures for Safe Handling &
Storage

Handling:

Designate a specific area within a fume hood for all work with this compound.

Before use, ensure an eyewash station and safety shower are unobstructed and operational.

[4]

Handle as a solid to avoid generating dust. If it is a fine powder, use techniques to minimize
dust formation (e.g., careful scooping, not pouring).

Avoid all contact with skin, eyes, and clothing.[7] Do not breathe dust or vapors.[8]

After handling, wash hands and any exposed skin thoroughly.[8]

Storage:

Store in a tightly closed container in a cool, dry, and well-ventilated area.[2]

Store locked up or in an area accessible only to qualified personnel.[3]

Keep away from heat, sparks, and open flames.[2]

Incompatible Materials: Segregate from strong oxidizing agents, strong acids, acid chlorides,
and acid anhydrides.[1]

Emergency Protocols

Immediate and correct response to an exposure or spill is critical.

Protocol 1: Accidental Exposure
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Exposure Route Step-by-Step Procedure

1. Immediately move the affected person to
fresh air.[3][4]2. Call for immediate medical
) assistance (e.qg., dial your institution's
Inhalation o
emergency number).[3]3. If breathing is difficult
or has stopped, trained personnel should

provide artificial respiration or oxygen.[4]

1. Immediately remove all contaminated clothing

while flushing the affected skin with copious
Skin Contact amounts of water for at least 15-30 minutes.[7]

[9]2. Use a safety shower if the contact area is

large.3. Seek immediate medical attention.[3]

1. Immediately flush eyes with plenty of water
for at least 15-30 minutes, holding eyelids open.

Eye Contact [2][9]2. Remove contact lenses if present and
easy to do.[2]3. Seek immediate medical

attention from an ophthalmologist.

1. Do NOT induce vomiting due to the risk of
) perforation.[3][9]2. Rinse the mouth thoroughly
Ingestion . . . .
with water.[3][9]3. Call for immediate medical

assistance.[3]

Protocol 2: Spill Response

o Evacuate: Alert personnel in the immediate area and evacuate.
o Ventilate: Ensure the fume hood is operating at maximum capacity.
o Protect: Don appropriate PPE, including respiratory protection if necessary.

o Contain & Absorb: Cover the spill with a liquid-binding absorbent material such as sand,
diatomaceous earth, or a universal binding agent.[7] Do not use combustible materials.

o Collect: Carefully sweep or scoop the absorbed material into a suitable, labeled container for
hazardous waste disposal.[1]
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o Decontaminate: Clean the spill area thoroughly with an appropriate solvent and then soap
and water.

» Dispose: Dispose of all contaminated materials as hazardous waste according to institutional
and local regulations.[1][10]

Toxicological and Physical Properties
Toxicological Profile

No specific toxicological studies on 1-Butylpiperidine-2-carboxylic acid are publicly available.
The primary health concerns are inferred from its structural analogues:

o Systemic Toxicity: Potential for high acute toxicity via inhalation and dermal contact, based
on the piperidine core.[3]

o Corrosivity/Irritation: Expected to cause severe skin burns and eye damage, or at a
minimum, significant irritation.[3][6]

» Carcinogenicity & Mutagenicity: No data is available. It is not listed as a carcinogen by IARC.

[1]

Table 3: Physical and Chemical Properties
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Property Value Source
Molecular Formula C10H19NO2 N/A
Molecular Weight 185.26 g/mol N/A
Appearance Data not available N/A

N Stable under recommended
Stability N Inferred.[1][10]
storage conditions.

Avoid heat and sources of
o ignition. Incompatible with
Reactivity o Inferred.
strong oxidizing agents and

acids.[10]

Combustion may produce
Hazardous Decomposition carbon oxides (CO, C0O2) and Inferred.

nitrogen oxides (NOXx).

Conclusion

The safe use of 1-Butylpiperidine-2-carboxylic acid in a research setting demands a
conservative and informed approach. Due to the absence of a specific Safety Data Sheet, this
guide establishes a framework for handling based on the severe hazards of its parent structure,
piperidine, tempered with insights from other derivatives. Researchers and drug development
professionals must treat this compound as potentially toxic and corrosive, employing stringent
engineering controls and a comprehensive suite of personal protective equipment at all times.
Adherence to these protocols is not merely a matter of compliance but a fundamental pillar of
scientific integrity and laboratory safety.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

Sources

1. capotchem.cn [capotchem.cn]

e 2. chemos.de [chemos.de]

e 3. lobachemie.com [lobachemie.com]
o 4. fishersci.ca [fishersci.ca]

e 5. fishersci.com [fishersci.com]

e 6. (2R)-1-[(tert-butoxy)carbonyl]piperidine-2-carboxylic acid | CL1H19NO4 | CID 688618 -
PubChem [pubchem.ncbi.nim.nih.gov]

e 7. carlroth.com [carlroth.com]
e 8. jubilantingrevia.com [jubilantingrevia.com]
e 9. pentachemicals.eu [pentachemicals.eu]

e 10. peptide.com [peptide.com]

© 2026 BenchChem. All rights reserved. 10/11 Tech Support


https://pubchem.ncbi.nlm.nih.gov/compound/688618
https://www.benchchem.com/product/b1340891?utm_src=pdf-custom-synthesis
https://www.capotchem.cn/doc/viewmsds_1273565-12-0.html
https://www.chemos.de/import/data/msds/GB_en/110-89-4-A0000554-GB-en.pdf
https://www.lobachemie.com/lab-chemical-msds/MSDS-PIPERIDINE-CASNO-110-89-05295-EN.aspx
https://www.fishersci.ca/store/msds?partNumber=AC397830050&productDescription=s-n-boc-piperidine-2-carboxylic-acid-98-thermo-scientific&language=en&countryCode=CA
https://www.fishersci.com/store/msds?partNumber=AC384870050&countryCode=US&language=en
https://pubchem.ncbi.nlm.nih.gov/compound/R_-_-N-Boc-2-piperidinecarboxylic-acid
https://pubchem.ncbi.nlm.nih.gov/compound/R_-_-N-Boc-2-piperidinecarboxylic-acid
https://www.carlroth.com/medias/SDB-0976-CH-EN.pdf?context=bWFzdGVyfHNlY3VyaXR5RGF0YXNoZWV0c3wzNjE3MzZ8YXBwbGljYXRpb24vcGRmfGFERTVMMmcwTnk4NU1qQTVPREV6TlRZMU5EY3dMMU5FUWw4d09UYzJYME5JWDBWT0xuQmtaZ3w2MzUxZDAxZjA4ZWQ5NTc2MWU3YTlkNzFkOWExNzllMGNlNzU4MjU5ZWE1NGMzYmRlNWJlOTA0NjcwODNkZDU4
https://www.jubilantingrevia.com/uploads/files/5msds_0025NrGhs18Div.2sdsPiperidine.pdf
https://www.pentachemicals.eu/data/Bezpecnostni_listy/en/Piperidine_1318_4.0.pdf
https://www.peptide.com/custdocs/MSDS%20UBG030%201%20Boc-4-(Boc-amino)-piperidine-4-carboxylic%20acid.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1340891?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

» To cite this document: BenchChem. [Foreword: A Proactive Approach to Chemical Safety in
Research & Development]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1340891#1-butylpiperidine-2-carboxylic-acid-safety-
and-handling-msds]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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